Cas no 144810-08-2 (Benzenamine, 4,4'-([1,1'-biphenyl]-4,4'-diyldi-2,1-ethenediyl)bis[N,N-diphenyl-)

• Product name: Benzenamine, 4,4'-([1,1'-biphenyl]-4,4'-diyldi-2,1-ethenediyl)bis[N,N-diphenyl-
• CAS No: 144810-08-2
• MF: C₅₂H₄₀N₂
• MW: 692.887413024902
• CID: 4538414
• PubChem ID: 22145980

Benzenamine, 4,4'-([1,1'-biphenyl]-4,4'-diyldi-2,1-ethenediyl)bis[N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,4'-([1,1'-biphenyl]-4,4'-diyldi-2,1-ethenediyl)bis[N,N-diphenyl-
• 4,4'-((1E,1'E)-[1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))bis(N,N-diphenylaniline)
• 4,4'-Bis([2-[4-(N,N-diphenylamino)phenyl-1-yl]-vinyl-1-yl]-1,1-biphenyl
• 4,4'-Bis[2-[4-(N,N-diphenylamino)phenyl]vinyl]biphenyl
• N,N-diphenyl-4-[(E)-2-[4-[4-[(E)-2-[4-(N-phenylanilino)phenyl]ethenyl]phenyl]phenyl]ethenyl]aniline
• 4,4'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))bis(N,N-diphenylaniline)
• 523977-57-3
• 144810-08-2
• 4,4'-bis[2-{4-(n,n-diphenylamino)phenyl}vinyl]biphenyl
• AKOS005145811
• MFCD12022468
• 4,4'-BIS[4-(DIPHENYLAMINO)STYRYL]BIPHENYL
• BDAVBi, AldrichCPR
• H20635
• SCHEMBL62450

• Inchi： InChI=1S/C52H40N2/c1-5-13-47(14-6-1)53(48-15-7-2-8-16-48)51-37-29-43(30-38-51)23-21-41-25-33-45(34-26-41)46-35-27-42(28-36-46)22-24-44-31-39-52(40-32-44)54(49-17-9-3-10-18-49)50-19-11-4-12-20-50/h1-40H/b23-21+,24-22+
• InChI Key： YPJRZWDWVBNDIW-MBALSZOMSA-N

Computed Properties

• Exact Mass: 692.319149284Da
• Monoisotopic Mass: 692.319149284Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 54
• Rotatable Bond Count: 11
• Complexity: 961
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų
• XLogP3: 14.6